Cas no 1465292-24-3 (1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one)

• Product Name: 1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one
• CAS No: 1465292-24-3
• MF: C₁₇H₁₉ClFN₃O
• MW: 335.803666353226
• CID: 6204828
• PubChem ID: 84594693
• Update Time: 2025-06-22

1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-3-FLUOROPHENYL)-3-[4-(PROP-2-YN-1-YL)PIPERAZIN-1-YL]PYRROLIDIN-2-ONE
• AKOS016980408
• 1465292-24-3
• Z1548041948
• 1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one
• EN300-26623010

• Inchi： 1S/C17H19ClFN3O/c1-2-6-20-8-10-21(11-9-20)16-5-7-22(17(16)23)13-3-4-14(18)15(19)12-13/h1,3-4,12,16H,5-11H2
• InChI Key： NEBPKODKOKRONI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)N1C(C(CC1)N1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 335.1200681g/mol
• Monoisotopic Mass: 335.1200681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.8Ų

Additional information on 1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one

1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one (CAS No. 1465292-24-3): An Overview of a Promising Compound in Medicinal Chemistry

1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one (CAS No. 1465292-24-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of pyrrolidinone with a substituted piperazine and aryl group. The combination of these functional groups imparts distinct pharmacological properties, making it a subject of extensive research in drug discovery and development.

The structure of 1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one is characterized by a central pyrrolidinone core, which is flanked by a 4-chloro-3-fluorophenyl group and a 4-prop-2-ynylpiperazin-1-yl moiety. The presence of the chloro and fluoro substituents on the phenyl ring introduces electronic effects that can influence the compound's binding affinity and selectivity for various biological targets. Additionally, the propargyl (prop-2-ynyl) group on the piperazine ring provides a versatile handle for further chemical modifications, enhancing the compound's potential for optimization in drug design.

In recent years, research on 1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one has focused on its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent activity at serotonin receptors, specifically the 5-HT₇ receptor, which is implicated in various neurological conditions such as depression, anxiety, and cognitive disorders. The selective modulation of 5-HT₇ receptors by this compound could offer new therapeutic avenues for treating these conditions with improved efficacy and reduced side effects compared to existing treatments.

Beyond its activity at serotonin receptors, 1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ynylpiperazin-1-yl)pyrrolidin-2-one has also been investigated for its potential as an antagonist at dopamine D₃ receptors. Dopamine D₃ receptors are known to play a role in reward pathways and addiction, making this compound a promising candidate for developing novel treatments for substance use disorders. Preclinical studies have demonstrated that this compound can effectively reduce dopamine release in the nucleus accumbens, a key brain region involved in reward processing.

The pharmacokinetic properties of 1-(4-Chloro-3-fluorophenyl)-3-(4-prop-2-ylnlpiperazin-l-y l)pyrrolidinone have also been extensively studied to ensure its suitability for therapeutic use. Research has shown that this compound exhibits favorable oral bioavailability and good brain penetration, which are crucial factors for effective CNS drug delivery. Additionally, its metabolic stability and low potential for drug-drug interactions make it an attractive candidate for further clinical development.

In terms of safety, preclinical toxicology studies have indicated that 1-(4-Chloro-3-fluorophenyl)-3-(4-prop -2 - y n y lp i p e r az i n - 1 - y l ) p y r r o l i d i n - 2 - o n e has a favorable safety profile at therapeutic doses. These studies have not reported any significant adverse effects or toxicity concerns, which is encouraging for its potential use in human clinical trials.

The clinical development of 1-(4-Chloro - 3 - f l u o r o p h e n y l ) - 3 - ( 4 - p r o p - 2 - y n y l p i p e r az i n - 1 - y l ) p y r r o l i d i n - 2 - o n e is currently underway, with several Phase I and II trials evaluating its safety and efficacy in various indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with depression and anxiety disorders.

In conclusion, 1-(4-Chloro - 3 - f l u o r o p h e n y l ) - 3 - ( 4 - p r o p - 2 - y n y l p i p e r az i n - 1 - y l ) p y r r o l i d i n - 2 - o n e (CAS No. 1465292-24-3) represents a promising compound in the field of medicinal chemistry with potential applications in treating CNS disorders. Its unique structural features, combined with favorable pharmacological properties and safety profile, make it an exciting candidate for further research and development. As ongoing clinical trials continue to provide more data, this compound may emerge as a valuable addition to the therapeutic arsenal for managing neurological conditions.